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Compound of Interest

Compound Name: Perfluoro-2-methyl-2-pentene

Cat. No.: B072772

This technical guide provides a comprehensive overview of the density of perfluoro-2-methyl-
2-pentene, a fluorinated alkene. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document
summarizes key quantitative data, outlines a general experimental protocol for density
determination, and includes a workflow diagram for clarity.

Physical and Chemical Properties

Perfluoro-2-methyl-2-pentene, with the chemical formula CeF12, is a perfluoroalkene. Its
molecular weight is approximately 300.05 g/mol .[1][2] It is also known by its CAS number
1584-03-8.[1][2][3][4] This compound is a clear, colorless liquid and is considered a highly
flammable liquid and vapor.[2][3]

Quantitative Data: Density

The density of perfluoro-2-methyl-2-pentene has been reported in the literature. The
available data is summarized in the table below for ease of comparison.

Parameter Value Temperature Source

Density 1.622 g/mL 25°C ChemicalBook[1][5]

. » Thermo Scientific Alfa
Density 1.62 g/mL Not Specified A
esar
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Note: It is crucial to consider the temperature at which the density is measured, as it can
influence the value.

Experimental Protocol for Density Determination

While specific experimental details for the density measurement of perfluoro-2-methyl-2-
pentene are not readily available in the public domain, a general and widely accepted method
for determining the density of a liquid, such as using a pycnometer or a digital density meter, is
described below.

Objective: To accurately determine the density of a liquid sample of perfluoro-2-methyl-2-
pentene.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

» Analytical balance (accurate to at least 0.0001 g)

o Temperature-controlled water bath or incubator

o Perfluoro-2-methyl-2-pentene sample

« Distilled water (for calibration)

» Acetone or other suitable solvent (for cleaning and drying)

o Pipettes

Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent (e.g.,
acetone) and then with distilled water. Dry the pycnometer completely.

» Weighing the Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer on
the analytical balance. Record this mass as ma.
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e Calibration with Distilled Water:

o

Fill the pycnometer with distilled water.

[¢]

Ensure no air bubbles are trapped inside.

[¢]

Place the pycnometer in a temperature-controlled water bath set to a specific temperature
(e.g., 25 °C) and allow it to equilibrate.

o

Once equilibrated, the water level in the capillary will be constant. Carefully wipe any
excess water from the outside of the pycnometer.

[e]

Weigh the pycnometer filled with water. Record this mass as ma.

» Density of Water: Note the density of water (pwater) at the experimental temperature from a
reliable reference table.

» Volume of the Pycnometer: Calculate the volume of the pycnometer (V) using the formula:
o V= (mz2-mi)/ pwater

o Measurement with Perfluoro-2-methyl-2-pentene:
o Empty and dry the pycnometer.

o Fill the pycnometer with the perfluoro-2-methyl-2-pentene sample, again ensuring no air
bubbles are present.

o Equilibrate the filled pycnometer to the same temperature as the water calibration.
o Wipe the exterior dry and weigh it. Record this mass as ms.

o Calculating the Density: Calculate the density of the perfluoro-2-methyl-2-pentene sample
(psample) using the formula:

o psample =(ms-mi)/V
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Safety Precautions: Perfluoro-2-methyl-2-pentene is flammable and should be handled in a
well-ventilated fume hood. Appropriate personal protective equipment (gloves, safety glasses)

should be worn.

Visualizing the Experimental Workflow

The logical flow of the experimental protocol for determining the density of a liquid can be
represented as follows:
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Experimental Workflow for Density Measurement

Start: Prepare Pycnometer

l

Weigh Empty Pycnometer (m1)

Calibrate with Distilled Water

Weigh Pycnometer + Water (m2)

Calculate Pycnometer Volume (V)

Fill Pycnometer with Sample

l

Weigh Pycnometer + Sample (m3)

Calculate Sample Density (p_sample)

End: Report Density

Click to download full resolution via product page

Caption: A flowchart of the key steps for determining liquid density using a pycnometer.
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Applications and Context

Perfluoro-2-methyl-2-pentene is a dimer of hexafluoropropylene and is used in the production
of waterproof and oil-proof finishing agents for textiles and leather.[1] It also serves as a
blowing agent in the manufacturing of polyurethane foams.[1] Understanding its physical
properties, such as density, is essential for its application in these industrial processes, as well
as for chemical reaction engineering and fluid dynamics modeling.

While this document focuses on density, it is important to note the broader context of
characterizing per- and polyfluoroalkyl substances (PFAS), the class of compounds to which
perfluoro-2-methyl-2-pentene belongs. The physical and chemical properties of PFAS are
critical for understanding their environmental fate and transport.[6] However, obtaining reliable
experimental data for many PFAS can be challenging.[6] Advanced analytical techniques such
as NMR spectroscopy are often employed for the structural characterization and determination
of other properties of PFAS.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Density of Perfluoro-2-methyl-
2-pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072772#density-of-perfluoro-2-methyl-2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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